Cas no 1021111-17-0 (3-[(4-fluorophenyl)methyl]-8-(4-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-[(4-fluorophenyl)methyl]-8-(4-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021111-17-0
• MF: C₂₁H₂₂FN₃O₄S
• MW: 431.480487346649
• CID: 6575528
• Update Time: 2025-07-21

3-[(4-fluorophenyl)methyl]-8-(4-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)methyl]-8-(4-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-[(4-fluorophenyl)methyl]-8-(4-methylphenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C21H22FN3O4S/c1-15-2-8-18(9-3-15)30(28,29)24-12-10-21(11-13-24)19(26)25(20(27)23-21)14-16-4-6-17(22)7-5-16/h2-9H,10-14H2,1H3,(H,23,27)
• InChI Key： OZOZHMCCBIVDEQ-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(C)C=C3)(=O)=O)CC2)C(=O)N(CC2=CC=C(F)C=C2)C1=O

Additional information on 3-[(4-fluorophenyl)methyl]-8-(4-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Professional Introduction to Compound with CAS No. 1021111-17-0 and Product Name: 3-[(4-fluorophenyl)methyl]-8-(4-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

The compound in question, identified by the CAS number 1021111-17-0, is a highly specialized chemical entity with a complex molecular structure. Its systematic name, 3-[(4-fluorophenyl)methyl]-8-(4-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, underscores its intricate composition and potential applications in the field of pharmaceuticals and medicinal chemistry. This spirocyclic triazine derivative features a unique combination of aromatic rings, fluorine substitution, and sulfonamide functionalities, which contribute to its distinctive chemical properties and biological activities.

Recent advancements in the field of drug discovery have highlighted the significance of spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The presence of a triazine core in this molecule suggests potential interactions with enzymes and receptors involved in various metabolic pathways. Specifically, the fluorophenyl moiety and the methyl group attached to the triazine ring may play crucial roles in modulating the compound's pharmacokinetic and pharmacodynamic profiles.

The sulfonamide group at the 8-position is another key feature that warrants detailed discussion. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. In this context, the 4-methylbenzenesulfonyl substituent could enhance the compound's solubility and bioavailability while simultaneously influencing its interactions with biological targets. This dual functionality makes the compound a promising candidate for further investigation in medicinal chemistry.

Current research in medicinal chemistry increasingly emphasizes the development of hybrid molecules that combine multiple pharmacophores to achieve synergistic effects. The structure of 3-[(4-fluorophenyl)methyl]-8-(4-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione aligns well with this trend, as it integrates several distinct functional groups into a single framework. Such molecular design strategies have been successfully employed in the development of novel therapeutic agents that exhibit improved efficacy and reduced side effects compared to traditional small-molecule drugs.

One particularly intriguing aspect of this compound is its spirocyclic architecture. Spirocyclic compounds often exhibit unique conformational rigidity, which can enhance their binding affinity to biological targets by restricting rotational freedom around specific bonds. The spiro[4.5]decane core in this molecule provides a stable scaffold that may facilitate optimal positioning of the various substituents for maximum interaction with biological receptors. This structural motif has been explored in several high-profile drug candidates and continues to be a focal point of interest in medicinal chemistry research.

The fluorine atom at the 4-position of the phenyl ring is another critical feature that merits attention. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic stability, lipophilicity, and binding interactions. In this compound, the fluorine atom may enhance electronic effects at the triazine ring, influencing its reactivity and interaction with biological targets. Additionally, fluorinated aromatic rings often exhibit improved pharmacokinetic properties, including increased bioavailability and resistance to metabolic degradation.

Recent computational studies have suggested that spirocyclic triazines like this one may possess significant potential as scaffolds for drug discovery. These studies have highlighted the ability of such molecules to adopt multiple conformations that optimize interactions with biological targets. The presence of both polar (sulfonamide) and non-polar (aromatic) regions in the molecule also suggests that it may be amenable to diverse solubility profiles depending on pH and environmental conditions.

In conclusion, 3-[(4-fluorophenyl)methyl]-8-(4-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents—fluorophenyl, methyl, sulfonamide, and spirocyclic architecture—makes it a promising candidate for further exploration as a lead compound or intermediate in drug development programs. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery and development of novel therapeutic agents.